Cas no 1955523-12-2 (3,5-Dimethylpiperidin-4-one hydrochloride)

• Product Name: 3,5-Dimethylpiperidin-4-one hydrochloride
• CAS No: 1955523-12-2
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• MDL: MFCD00771662
• CID: 5241718
• PubChem ID: 85777391
• Update Time: 2026-03-08

3,5-Dimethylpiperidin-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethylpiperidin-4-one hydrochloride

• MDL： MFCD00771662
• Inchi： 1S/C7H13NO.ClH/c1-5-3-8-4-6(2)7(5)9;/h5-6,8H,3-4H2,1-2H3;1H
• InChI Key： KGOSYMJHQHVVLJ-UHFFFAOYSA-N
• SMILES： O=C1C(CNCC1C)C.Cl

Additional information on 3,5-Dimethylpiperidin-4-one hydrochloride

Recent Advances in the Study of 3,5-Dimethylpiperidin-4-one Hydrochloride (CAS: 1955523-12-2)

3,5-Dimethylpiperidin-4-one hydrochloride (CAS: 1955523-12-2) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate in the synthesis of novel pharmacologically active molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of 3,5-Dimethylpiperidin-4-one hydrochloride is its role in the development of central nervous system (CNS) targeting agents. Researchers have demonstrated that this compound serves as a versatile scaffold for the design of ligands targeting neurotransmitter receptors. For example, a 2023 study published in the Journal of Medicinal Chemistry reported the successful modification of this scaffold to create selective serotonin receptor modulators with improved blood-brain barrier permeability.

In terms of synthetic chemistry, recent publications have described optimized protocols for the production of 3,5-Dimethylpiperidin-4-one hydrochloride with higher yields and purity. A team from MIT developed a novel catalytic system that reduces the number of synthetic steps while maintaining excellent enantioselectivity, as detailed in their Nature Chemistry publication. These methodological improvements are particularly valuable for scaling up production for preclinical studies.

The compound's biological profile has also been the subject of recent investigations. Studies have revealed that derivatives of 3,5-Dimethylpiperidin-4-one hydrochloride exhibit promising activity against various disease targets. For instance, researchers at the University of Cambridge identified a series of analogs showing potent inhibition of protein kinases involved in inflammatory pathways, suggesting potential applications in autoimmune disease treatment.

Pharmacokinetic studies of 3,5-Dimethylpiperidin-4-one hydrochloride derivatives have provided important insights into their drug-like properties. A comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) analysis published in the European Journal of Pharmaceutical Sciences demonstrated favorable metabolic stability and low toxicity profiles for several lead compounds derived from this scaffold.

Looking forward, the versatility of 3,5-Dimethylpiperidin-4-one hydrochloride continues to inspire new research directions. Current investigations are exploring its use in the development of radiopharmaceuticals for diagnostic imaging, as well as its potential in targeted drug delivery systems. The compound's unique structural features make it particularly suitable for these emerging applications in precision medicine.

In conclusion, recent research on 3,5-Dimethylpiperidin-4-one hydrochloride (CAS: 1955523-12-2) has significantly expanded our understanding of its synthetic accessibility, biological activities, and therapeutic potential. The compound's versatility as a building block for drug discovery and its promising pharmacological properties position it as an important focus for future medicinal chemistry research and development efforts.